Cas no 63020-83-7 (Fluorene-2-Azo-2',4'-Dihydroxybenzene)

• Product Name: Fluorene-2-Azo-2',4'-Dihydroxybenzene
• CAS No: 63020-83-7
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 502509
• PubChem ID: 87569832
• Update Time: 2025-06-13

Fluorene-2-Azo-2',4'-Dihydroxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[2-(9H-fluoren-2-yl)diazenyl]-
• Fluorene-2-azo-2',4'-dihydroxybenzene
• 4-(2-Fluorenylazo)resorcinol
• FLUORENE-2-AZO-2,4-DIHYDROXYBENZENE
• PPZSYIWWKUVZLX-QZQOTICOSA-N
• 4-[(9H-Fluoren-2-yl)azo]resorcinol
• F0019
• (E)-4-((9H-fluoren-2-yl)diazenyl)benzene-1,3-diol
• 4-[(E)-9H-Fluoren-2-yldiazenyl]-1,3-benzenediol #
• (4E)-4-(9H-fluoren-2-ylhydrazinylidene)-3-hydroxycyclohexa-2,5-dien-1-one
• (4
• MFCD00059493
• SCHEMBL9159021
• 4-(9H-fluoren-2-yldiazenyl)benzene-1,3-diol
• T72743
• 63020-83-7
• 4-[2-(9H-fluoren-2-yl)hydrazin-1-ylidene]-3-hydroxycyclohexa-2,5-dien-1-one
• PPZSYIWWKUVZLX-UHFFFAOYSA-N
• Fluorene-2-azo-2'',4''-dihydroxybenzene
• Fluorene-2-Azo-2',4'-Dihydroxybenzene

• MDL： MFCD00059493
• Inchi： 1S/C19H14N2O2/c22-15-6-8-18(19(23)11-15)21-20-14-5-7-17-13(10-14)9-12-3-1-2-4-16(12)17/h1-8,10-11,22-23H,9H2/b21-20+
• InChI Key： PPZSYIWWKUVZLX-QZQOTICOSA-N
• SMILES： OC1C=C(C=CC=1/N=N/C1C=CC2C3C=CC=CC=3CC=2C=1)O

Computed Properties

• Exact Mass: 302.10600
• Monoisotopic Mass: 302.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 4.6

Experimental Properties

• Color/Form: Reddish brown powder.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 562.6±29.0 °C at 760 mmHg
• Flash Point: 381.3±13.5 °C
• Refractive Index: 1.694
• PSA: 65.18000
• LogP: 5.08440
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Fluorene-2-Azo-2',4'-Dihydroxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Fluorene-2-Azo-2',4'-Dihydroxybenzene

Recent Advances in Fluorene-2-Azo-2',4'-Dihydroxybenzene (CAS: 63020-83-7) Research: A Comprehensive Review

Fluorene-2-Azo-2',4'-Dihydroxybenzene (CAS: 63020-83-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This azo-based fluorophore exhibits unique photophysical properties, making it a promising candidate for various applications, including biosensing, drug delivery, and molecular imaging. Recent studies have focused on elucidating its structural characteristics, stability under physiological conditions, and potential interactions with biological targets. The compound's ability to undergo reversible photoisomerization has been particularly noteworthy, opening new avenues for light-controlled therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of Fluorene-2-Azo-2',4'-Dihydroxybenzene with various protein targets. Using X-ray crystallography and molecular dynamics simulations, researchers demonstrated that the compound forms stable complexes with several kinase enzymes, suggesting potential applications in targeted cancer therapy. The study also revealed that the azo group's orientation significantly affects binding affinity, providing valuable insights for structure-activity relationship optimization.

In the field of diagnostic imaging, recent advancements have explored the compound's fluorescence properties. Research published in Analytical Chemistry (2024) demonstrated that Fluorene-2-Azo-2',4'-Dihydroxybenzene exhibits exceptional photostability and a large Stokes shift, making it superior to many conventional fluorophores for long-term cellular imaging. The study successfully applied this compound for real-time tracking of intracellular pH changes in cancer cells, with minimal photobleaching observed over extended periods.

From a synthetic chemistry perspective, novel methodologies for the efficient production of Fluorene-2-Azo-2',4'-Dihydroxybenzene have been developed. A recent patent (WO2023124567) describes an improved synthetic route that achieves 85% yield while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale production and enhances the compound's viability for commercial pharmaceutical applications.

Current research directions include exploring the compound's potential in photopharmacology, where its light-responsive properties could enable spatiotemporal control of drug activity. Preliminary results from in vivo studies show promising tissue penetration of the activating wavelengths and rapid metabolic clearance of the inactive form, suggesting favorable pharmacokinetic properties for clinical translation.

As research on Fluorene-2-Azo-2',4'-Dihydroxybenzene continues to advance, the compound demonstrates growing potential across multiple therapeutic areas. Future studies are expected to focus on optimizing its specificity for various biological targets, improving water solubility for enhanced bioavailability, and developing derivative compounds with tailored properties for specific medical applications.